Cas no 321430-00-6 (N-(4-bromophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide)

• Product Name: N-(4-bromophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide
• CAS No: 321430-00-6
• MF: C₁₅H₁₀BrN₃OS
• MW: 360.228400707245
• CID: 5140739
• PubChem ID: 1483711
• Update Time: 2025-10-28

N-(4-bromophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-BROMOPHENYL)-2-(4-PYRIDINYL)-1,3-THIAZOLE-4-CARBOXAMIDE
• N-(4-bromophenyl)-2-(pyridin-4-yl)-1,3-thiazole-4-carboxamide
• 4-Thiazolecarboxamide, N-(4-bromophenyl)-2-(4-pyridinyl)-
• Bionet1_000815
• Oprea1_854525
• MLS000696131
• HMS570E17
• HMS2651A06
• N-(4-bromophenyl)-2-pyridin-4-yl-1,3-thiazole-4-carboxamide
• SMR000333477
• N-(4-Bromophenyl)-2-(pyridin-4-yl)thiazole-4-carboxamide
• 321430-00-6
• AKOS005082285
• 1G-398S
• CHEMBL1345627
• F75144
• N-(4-bromophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide

• Inchi： 1S/C15H10BrN3OS/c16-11-1-3-12(4-2-11)18-14(20)13-9-21-15(19-13)10-5-7-17-8-6-10/h1-9H,(H,18,20)
• InChI Key： JSGPUBGVWVFUIR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1=CSC(C2C=CN=CC=2)=N1)=O

Computed Properties

• Exact Mass: 358.97280g/mol
• Monoisotopic Mass: 358.97280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.1

Additional information on N-(4-bromophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide

Comprehensive Overview of N-(4-bromophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide (CAS No. 321430-00-6)

N-(4-bromophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide (CAS No. 321430-00-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and pyridine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The molecular structure of N-(4-bromophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide includes a 4-bromophenyl group attached to a thiazole ring, which is further linked to a pyridine ring. This arrangement contributes to its distinct chemical reactivity and interaction capabilities. The presence of the bromine atom enhances its potential for further functionalization, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for thiazole derivatives and pyridine-based compounds has surged due to their widespread use in medicinal chemistry. N-(4-bromophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide is no exception, as it aligns with current trends in the development of small-molecule inhibitors and kinase-targeted therapies. These applications are particularly relevant in the context of cancer research and neurodegenerative diseases, where targeted molecular interventions are critical.

One of the most frequently asked questions about N-(4-bromophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide revolves around its synthetic routes and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, which are essential for reproducible results in biological assays. Additionally, the compound's solubility and stability under various conditions are common topics of discussion, as these factors directly impact its applicability in experimental settings.

The compound's CAS No. 321430-00-6 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases. This is particularly important for researchers conducting structure-activity relationship (SAR) studies or exploring its potential as a lead compound in drug development. The ability to cross-reference this identifier with other databases enhances the efficiency of data retrieval and collaboration among scientists.

Another area of interest is the spectroscopic characterization of N-(4-bromophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide. Techniques such as NMR, IR spectroscopy, and mass spectrometry are routinely employed to confirm its structure and purity. These analyses are crucial for ensuring the reliability of experimental data, especially in high-throughput screening environments.

From a commercial perspective, the availability of N-(4-bromophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide is often a point of inquiry. Suppliers and manufacturers play a pivotal role in providing high-quality batches to meet the needs of academic and industrial researchers. The compound's price and scalability are also considerations for laboratories planning large-scale studies or clinical trials.

In summary, N-(4-bromophenyl)-2-(4-pyridinyl)-1,3-thiazole-4-carboxamide (CAS No. 321430-00-6) represents a valuable tool in modern chemical and biological research. Its unique structure and potential applications align with current scientific trends, making it a subject of ongoing investigation. As research continues to uncover its full potential, this compound is likely to remain a focal point in the development of novel therapeutic agents.